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Cat. No.: B15609513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Rapamycin-d3, a deuterated form of

the potent immunosuppressant and mTOR inhibitor, Rapamycin. This document details its

chemical properties, its critical role as an internal standard in quantitative analysis, and the

underlying biochemical pathways it helps to investigate. Experimental protocols for its use are

also provided, alongside visual representations of key processes to facilitate understanding.

Introduction to Rapamycin-d3
Rapamycin, also known as Sirolimus, is a macrolide produced by the bacterium Streptomyces

hygroscopicus. It is a highly specific and potent inhibitor of the mammalian target of rapamycin

(mTOR), a crucial kinase involved in regulating cell growth, proliferation, metabolism, and

survival.[1][2][3] Due to its immunosuppressive and anti-proliferative properties, Rapamycin is

widely used in clinical settings to prevent organ transplant rejection and in cancer therapy.[3][4]

Rapamycin-d3 is a stable isotope-labeled version of Rapamycin, where three hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard

for the quantification of Rapamycin in biological matrices using mass spectrometry-based

techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6] The
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near-identical physicochemical properties of Rapamycin-d3 to the unlabeled analyte ensure

that it behaves similarly during sample preparation and analysis, thus correcting for variations

and improving the accuracy and precision of quantification.[6][7]

Physicochemical Properties and Quantitative Data
The key physicochemical properties of Rapamycin and its deuterated analog, Rapamycin-d3,

are summarized below. This information is critical for its application in analytical methodologies.

Property Rapamycin Rapamycin-d3

Synonyms
Sirolimus, AY-22989, NSC

226080
Sirolimus-d3, AY-22989-d3

Molecular Formula C₅₁H₇₉NO₁₃ C₅₁H₇₆D₃NO₁₃

Molecular Weight 914.2 g/mol [4] 917.2 g/mol [5]

Labeled CAS Number N/A 392711-19-2[5]

Unlabeled CAS Number 53123-88-9[8] N/A

Isotopic Purity N/A
≥98% deuterated forms (d₁-d₃)

[5]

Appearance Solution in ethanol[5] Solution in ethanol[5]

The mTOR Signaling Pathway and Rapamycin's
Mechanism of Action
Rapamycin exerts its biological effects by inhibiting the mTOR signaling pathway.[1][9] mTOR

is a serine/threonine kinase that forms two distinct protein complexes: mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2).[2][9] Rapamycin, after forming a complex with

the intracellular receptor FKBP12, specifically binds to and allosterically inhibits mTORC1.[5]

[10] mTORC1 is sensitive to rapamycin, while mTORC2 is generally considered insensitive.[2]

[3]

The inhibition of mTORC1 by the FKBP12-Rapamycin complex disrupts downstream signaling,

leading to the inhibition of protein synthesis, cell growth, and proliferation, and the induction of
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autophagy.[5][10]
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Caption: Simplified mTORC1 signaling pathway and the inhibitory action of Rapamycin.

Experimental Protocols: Quantification of
Rapamycin using LC-MS/MS with Rapamycin-d3
The use of Rapamycin-d3 as an internal standard is fundamental for the accurate

quantification of Rapamycin in biological samples. Below is a generalized experimental

protocol for the analysis of Rapamycin in whole blood or tissue homogenates.

Sample Preparation
Tissue Homogenization (for tissue samples):

Blot the tissue dry and record its weight.

Mince the tissue into small pieces on ice.

Homogenize the tissue in a suitable buffer to create a uniform homogenate.

Protein Precipitation:

Pipette a known volume (e.g., 100 µL) of the sample (whole blood or tissue homogenate)

into a microcentrifuge tube.[4]

Add a precipitating solution (e.g., 400 µL of cold methanol) containing a known

concentration of the internal standard, Rapamycin-d3 (e.g., 5 ng/mL).

Vortex the mixture vigorously for approximately 2 minutes to ensure thorough mixing and

protein precipitation.

Centrifugation:

Centrifuge the mixture at high speed (e.g., 10,000 rpm) for 10-30 minutes at 4°C to pellet

the precipitated proteins.

Supernatant Collection:

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.
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LC-MS/MS Analysis
The following are typical parameters for the chromatographic separation and mass

spectrometric detection of Rapamycin and Rapamycin-d3.

Parameter Typical Setting

Chromatographic System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Analytical Column
C8 or C18 reversed-phase column (e.g., YMC

ODS-AQ)[4]

Mobile Phase

A gradient of mobile phases, such as

methanol/formic acid and acetonitrile/formic

acid, is often used.

Flow Rate 0.5 - 1.5 mL/min

Injection Volume 20 µL[11]

Ionization Mode Positive Electrospray Ionization (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z) Notes

Rapamycin 936.6 409.3
Sodium adduct

[M+Na]⁺[11]

Rapamycin-d3 939.6 (approx.)
409.3 (or other stable

fragment)

Sodium adduct

[M+Na]⁺. The exact

m/z will depend on the

specific labeling

pattern.

Assay Performance:
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Parameter Typical Value

Linearity Range (Whole Blood) 0.1 - 100 ng/mL[4]

Linearity Range (Tissue) 0.5 - 500 ng/g[4]

Lower Limit of Quantification (LLOQ) 0.5 - 0.65 ng/mL for Sirolimus[12]

Intra-assay Precision (CV) 0.9 - 14.7%[12]

Inter-assay Precision (CV) 2.5 - 12.5%[12]

Accuracy
89 - 138% (Intra-assay), 90 - 113% (Inter-assay)

[12]

Recovery 76.6 - 84%[12]

The use of a deuterated internal standard like Rapamycin-d3 significantly improves assay

precision by compensating for matrix effects, which can cause variability in ionization efficiency

between different patient samples.[6]
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Caption: General workflow for the quantification of Rapamycin using Rapamycin-d3.
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Conclusion
Rapamycin-d3 is an indispensable tool for researchers and clinicians working with Rapamycin.

Its use as an internal standard in LC-MS/MS assays ensures the high-quality, reliable data

necessary for therapeutic drug monitoring, pharmacokinetic studies, and preclinical research.

[13][14][15] A thorough understanding of its properties, the underlying principles of its

application, and the biological pathways it helps to probe is essential for its effective

implementation in a laboratory setting. This guide provides a foundational overview to aid in the

successful application of Rapamycin-d3 in scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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